The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The quality of the pyrolytic coating of graphite tubes is shown to be of prime importance in the electrothermal atomisation atomic absorption spectrometric determination of refractory elements in complex matrices. For molybdenum in a plant matrix the shortcomings due to progressive degradation of the coating can be circumvented by signal integration. The problems encountered with chromium in several matrices are related to the irreproducible quality of the coating between different sets of tubes supplied by the same manufacturer. For the determination of barium in sea water, pyrolysis at 1800 °C efficiently eliminates background absorption. With an increase in tube porosity, due to degradation of the coating, there is a drastic increase in the background signal that can be corrected only with a Zeeman device.

ICP-MS instruments that use ion-molecule reactions to overcome spectral overlaps are becoming more widely available. Strategies to develop methods that use ion-molecule reactions in a quadrupole reaction cell are systematically described. Ion-molecule reactions may be used to remove the spectral overlap ion so that the analyte elemental ion can be measured with little background. Alternatively, ion-molecule reactions can be used to produce a new analyte-containing product ion at a higher mass where the background is low. Considerations for each approach including selection of the reaction gas, adjustment of the reaction cell bandpass and optimization of the gas flow rate are discussed. Examples are given with available kinetic rate constants, thermodynamic data and experimental ICP-MS measurements to illustrate each consideration in development of methods using ion-molecule reactions. Rejection of reactant ions from the cell in order to prevent generation of undesired reaction product ions is quantitatively assessed.

The fundamental properties of the laminar flow torch (LFT) designed in our laboratory are described. Noise power spectra are presented which show that the principle source of noise in a conventional tangential flow torch (TFT) has been removed in the laminar flow torch. Spatial profiles of Ca atom and ion emission intensities are observed to be displaced towards the induction coil in comparison with those in a conventional tangential flow torch. Electron densities measured in the LFT are lower than those in the TFT but Ca ion to atom ratios are higher in the LFT and hence ionisation temperatures are comparable to those in the TFT. Detection limits in the LFT are therefore superior by an order of magnitude compared with the TFT.

The importance of the liquid transport characteristics of atomic absorption nebulisers is discussed and a simple method for determining these characteristics reported. This method was used to optimise the pumping characteristics of a commercial pneumatic nebuliser. Compared with the original nebuliser, the optimised version is significantly less sensitive to variations in the level of sample liquid (approximately a factor of five improvement). The effects of the nebulising gas pressure and sample uptake rate are presented and the improved analytical performance of the new nebuliser is shown.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

Arsenic, selenium and cadmium are determined in three marine biological tissue samples from an inter-calibration exercise and NBS Standard Reference Material oyster tissue using graphite furnace atomic absorption spectrometry. Deuterium arc background correction is plagued by severe spectral interferences, which cause substantial signal distortion. Highly time-resolved signal display is a useful diagnostic tool for this type of interference. Zeeman-effect background correction appears to work satisfactorily for the routine determination of these elements in marine biological tissue samples. Calibration against acid standard solutions can be used for selenium and cadmium, when stabilised temperature platform furnace conditions are applied, but not for arsenic. Agreement with accepted average values of the inter-calibration exercise is generally good. Standard reference materials are only useful in part for methods development because their analytical behaviour is sometimes different from that of the samples investigated.